Cas no 4027-59-2 (5-Ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 4027-59-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD06742804
• CID: 324966
• PubChem ID: 4913402
• Update Time: 2025-04-19

5-Ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-ethyl-
• 3-Ethyl-1H-pyrazole-5-carboxylic acid
• 3‐ETHYL‐1H‐PYRAZOLE‐5‐CARBOXYLIC ACID
• 3-Ethyl-1H-pyrazol-5-carboxylic acid
• 3-ethyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 3-ethyl-1H-pyrazolo-5-carboxylic acid
• PYR324
• AMY42502
• A825026
• DTXSID90406774
• AKOS005143986
• CHEMBL394498
• 4027-59-2
• A1-09614
• SCHEMBL1431995
• 949034-30-4
• 5-ethyl-1H-pyrazole-3-carboxylicAcid
• AKOS002665028
• BS-13254
• WCQYJWRMYFJLRQ-UHFFFAOYSA-N
• EN300-35862
• Z367451040
• W16046
• BDBM50216539
• MFCD06742804
• FT-0705508
• CS-0145746
• AB00991467-01
• BBL021598
• ALBB-016379
• DB-013251
• STK894311
• 1H-pyrazole-5-carboxylic acid, 3-ethyl-

• MDL： MFCD06742804
• Inchi： 1S/C6H8N2O2/c1-2-4-3-5(6(9)10)8-7-4/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： WCQYJWRMYFJLRQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC)NN=1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.577
• PSA: 65.98000
• LogP: 0.67030

5-Ethyl-1H-pyrazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT